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This technical guide provides a comprehensive overview of the safety data for Trioctylamine-
d6. Due to the limited availability of a specific Safety Data Sheet (SDS) for the deuterated
compound, this guide is based on the extensive information available for the non-deuterated
form, Trioctylamine (CAS No. 1116-76-3). It is standard practice to handle isotopically labeled
compounds with the same precautions as their non-labeled counterparts.

Physicochemical Properties

The physicochemical properties of Trioctylamine-d6 are expected to be very similar to those
of Trioctylamine, with a minor increase in molecular weight due to the presence of deuterium.
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Property Value Source
CAS Number 1116-76-3 (for Trioctylamine) [1]
Molecular Formula C24Hs1N [2]
Molecular Weight 353.67 g/mol [2]
Clear, colorless to off-white
Appearance -
liquid
Odor Ammonia-like, rotten-egg like
Melting Point -34°Ct0-34.6 °C [2]
N ) 365-367 °C at 760 mmHg;
Boiling Point [2]
164-168 °C at 0.7 mmHg
) 0.81 g/cm? at 20 °C; 0.809
Density [2]

g/mL at 25 °C

Refractive Index

n20/D 1.449

[2]

Flash Point

>230 °F (>110 °C)

[2]

Solubility in water

0.050 mg/L

[2]

Solubility in other solvents

Soluble in chloroform, alcohol,

and ether

[2]

Hazard Identification and Classification

Trioctylamine is classified as a hazardous substance. The following table summarizes its
hazard classifications according to the Globally Harmonized System (GHS).[3][4]
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - ]
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)
] o H360: May damage fertility or
Reproductive Toxicity 1B _
the unborn child
N o H372: Causes damage to
Specific Target Organ Toxicity -
organs through prolonged or
Repeated Exposure
repeated exposure
Hazardous to the Aquatic
Environment, Short-Term 1 H400: Very toxic to aquatic life
(Acute)
) H410: Very toxic to aquatic life
Hazardous to the Aquatic ) ]
) with long lasting effects; H411:
Environment, Long-Term 1&2

(Chronic)

Toxic to aquatic life with long

lasting effects

Signal Word: Danger[2][4]

GHS Pictograms:[2]

e Health Hazard

e |[rritant

e Environmental Hazard

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and ensure safety.
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Personal Protective Equipment (PPE)

The following diagram illustrates the relationship between the hazards of Trioctylamine and the
recommended personal protective equipment.

Hazards of Trioctylamine Recommended Personal Protective Equipment

Respiratory Protection

Respiratory Irritation (H335)

Protective Clothing

Skin Irritation (H315) Protective Gloves (EN 374)

Eye Irritation (H319) Safety Goggles/Face Shield

Click to download full resolution via product page

Caption: Relationship between hazards and recommended PPE.

General Handling Workflow

The following workflow outlines the general procedures for the safe handling of Trioctylamine-
dé.
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Start: Prepare for Handling

Consult SDS for Trioctylamine
Ensure proper ventilation
Verify emergency equipment availability

Wear appropriate PPE:
- Protective gloves
- Safety goggles/face shield
- Protective clothing
- Respiratory protection if needed

Handle in a well-ventilated area
Avoid contact with skin and eyes

Avoid inhalation of vapors
Do not eat, drink, or smoke

Store in a tightly closed container
in a cool, dry, well-ventilated area
away from incompatible materials

Wash hands and exposed skin thoroughly
Remove and launder contaminated clothing

End of Procedure

Click to download full resolution via product page

Caption: General workflow for safe handling of Trioctylamine-d6.

Incompatible Materials

Avoid contact with strong oxidizing agents.[5]

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration.[6]

Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[4][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[3][5]

Accidental Release Measures

In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Ensure adequate ventilation.[1][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][6]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth, vermiculite) and place
in a suitable container for disposal.[1]

Toxicological Information

Detailed toxicological studies specifically for Trioctylamine-d6 are not available. The

information for Trioctylamine indicates that it is a skin and eye irritant and may cause

respiratory irritation.[3] Some sources also suggest potential for reproductive toxicity and organ

damage through prolonged or repeated exposure.[2][4]

Ecological Information

Trioctylamine is very toxic to aquatic life with long-lasting effects.[2][4] Avoid release to the

environment.
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.

Application in Research

The primary application of deuterated compounds like Trioctylamine-d6 is as internal
standards in quantitative analysis using mass spectrometry (e.g., LC-MS). The key advantages
are its similar chemical and physical properties to the analyte and its mass difference, which
allows for easy differentiation by the mass spectrometer.

Disclaimer: This guide is intended for informational purposes only and is based on the safety
data available for non-deuterated Trioctylamine. Always consult the most current Safety Data
Sheet for Trioctylamine and follow all applicable safety regulations and best practices in your
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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